Cas no 882230-06-0 (4-bromo-1-(difluoromethyl)-3,5-dimethyl-1H-pyrazole)
4-bromo-1-(difluoromethyl)-3,5-dimethyl-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 4-bromo-1-(difluoromethyl)-3,5-dimethyl-1H-pyrazole
- 4-bromo-1-(difluoromethyl)-3,5-dimethylpyrazole
- W16354
-
- MDL: MFCD04623069
- Inchi: 1S/C6H7BrF2N2/c1-3-5(7)4(2)11(10-3)6(8)9/h6H,1-2H3
- InChI Key: ZVKCFFWWIKLQLN-UHFFFAOYSA-N
- SMILES: BrC1C(C)=NN(C(F)F)C=1C
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 145
- XLogP3: 2.6
- Topological Polar Surface Area: 17.8
4-bromo-1-(difluoromethyl)-3,5-dimethyl-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B292625-10mg |
4-bromo-1-(difluoromethyl)-3,5-dimethyl-1H-pyrazole |
882230-06-0 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B292625-50mg |
4-bromo-1-(difluoromethyl)-3,5-dimethyl-1H-pyrazole |
882230-06-0 | 50mg |
$ 185.00 | 2022-06-07 | ||
| TRC | B292625-100mg |
4-bromo-1-(difluoromethyl)-3,5-dimethyl-1H-pyrazole |
882230-06-0 | 100mg |
$ 275.00 | 2022-06-07 | ||
| eNovation Chemicals LLC | D773399-100mg |
4-bromo-1-(difluoromethyl)-3,5-dimethyl-1H-pyrazole |
882230-06-0 | 95% | 100mg |
$350 | 2024-06-06 | |
| eNovation Chemicals LLC | D773399-250mg |
4-bromo-1-(difluoromethyl)-3,5-dimethyl-1H-pyrazole |
882230-06-0 | 95% | 250mg |
$495 | 2024-06-06 | |
| abcr | AB512831-1 g |
4-Bromo-1-(difluoromethyl)-3,5-dimethyl-1H-pyrazole |
882230-06-0 | 1g |
€967.00 | 2022-03-01 | ||
| Chemenu | CM424256-1g |
4-bromo-1-(difluoromethyl)-3,5-dimethyl-1H-pyrazole |
882230-06-0 | 95%+ | 1g |
$948 | 2023-01-03 | |
| Enamine | EN300-99392-1g |
4-bromo-1-(difluoromethyl)-3,5-dimethyl-1H-pyrazole |
882230-06-0 | 95% | 1g |
$628.0 | 2023-09-01 | |
| Enamine | EN300-99392-5g |
4-bromo-1-(difluoromethyl)-3,5-dimethyl-1H-pyrazole |
882230-06-0 | 95% | 5g |
$2606.0 | 2023-09-01 | |
| Enamine | EN300-99392-10g |
4-bromo-1-(difluoromethyl)-3,5-dimethyl-1H-pyrazole |
882230-06-0 | 95% | 10g |
$5086.0 | 2023-09-01 |
4-bromo-1-(difluoromethyl)-3,5-dimethyl-1H-pyrazole Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
Additional information on 4-bromo-1-(difluoromethyl)-3,5-dimethyl-1H-pyrazole
4-Bromo-1-(difluoromethyl)-3,5-dimethyl-1H-pyrazole (CAS No. 882230-06-0): A Versatile Fluorinated Pyrazole Derivative
4-Bromo-1-(difluoromethyl)-3,5-dimethyl-1H-pyrazole (CAS No. 882230-06-0) is a highly specialized fluorinated heterocyclic compound that has gained significant attention in modern pharmaceutical and agrochemical research. This brominated difluoromethyl pyrazole derivative exhibits unique structural features that make it particularly valuable for the development of novel bioactive molecules. The presence of both bromo and difluoromethyl substituents on the pyrazole ring creates multiple reactive sites for further chemical modifications.
The compound's molecular formula C6H7BrF2N2 represents a molecular weight of 225.04 g/mol. Its structural characteristics include a 3,5-dimethyl-1H-pyrazole core with 4-bromo and 1-difluoromethyl substitutions, creating a balanced combination of lipophilicity and electronic effects. These properties are particularly sought after in medicinal chemistry, where researchers frequently search for "fluorinated pyrazole building blocks" or "brominated heterocycles for drug discovery".
In pharmaceutical applications, 4-bromo-1-(difluoromethyl)-3,5-dimethyl-1H-pyrazole serves as a crucial intermediate for the synthesis of potential drug candidates. The difluoromethyl group is known to improve metabolic stability and membrane permeability, addressing common challenges in drug development that researchers often inquire about, such as "how to improve drug bioavailability" or "fluorine in medicinal chemistry benefits". The bromine atom at the 4-position provides an excellent handle for further functionalization through cross-coupling reactions.
The agrochemical industry has shown growing interest in this compound as well, particularly in the development of new generation crop protection agents. Recent searches for "fluorinated pyrazole pesticides" and "heterocyclic agrochemical intermediates" reflect the market demand for such specialized building blocks. The 3,5-dimethyl-1H-pyrazole core with its difluoromethyl modification offers unique interactions with biological targets while maintaining favorable environmental profiles.
From a synthetic chemistry perspective, CAS 882230-06-0 presents interesting challenges and opportunities. The compound's stability under various reaction conditions makes it suitable for diverse transformations, answering frequent queries about "pyrazole derivative reactivity" and "brominated heterocycle stability". Researchers have successfully employed this building block in palladium-catalyzed cross-couplings, nucleophilic substitutions, and other key reactions important for structure-activity relationship studies.
The growing importance of fluorinated organic compounds in material science has expanded the potential applications of 4-bromo-1-(difluoromethyl)-3,5-dimethyl-1H-pyrazole. Its unique electronic properties, resulting from the combination of bromo and difluoromethyl groups, make it interesting for developing advanced materials with specific optical or electronic characteristics. This aligns with current research trends often searched as "fluorinated materials for electronics" or "heterocyclic compounds in material science".
Quality control and analytical characterization of 882230-06-0 typically involve advanced techniques such as HPLC, GC-MS, and NMR spectroscopy. The compound's purity is crucial for its applications, addressing common concerns like "how to analyze pyrazole derivatives" or "quality control for pharmaceutical intermediates". Standard specifications usually require ≥95% purity, with particular attention to the absence of process-related impurities.
Market trends indicate increasing demand for specialized pyrazole derivatives like 4-bromo-1-(difluoromethyl)-3,5-dimethyl-1H-pyrazole, driven by the expanding pharmaceutical and agrochemical sectors. Industry reports often highlight searches for "fluorinated building blocks market growth" and "specialty chemicals for drug development", reflecting the compound's commercial significance. Manufacturers continue to optimize synthesis routes to improve yields and reduce production costs while maintaining high quality standards.
Handling and storage recommendations for CAS 882230-06-0 follow standard laboratory practices for organic compounds. While not classified as hazardous under normal conditions, proper precautions should be taken, similar to those for other brominated heterocycles. This includes storage in cool, dry conditions away from strong oxidizers, addressing common safety-related searches such as "handling brominated compounds safely" or "storage conditions for fluorinated chemicals".
Future research directions for 4-bromo-1-(difluoromethyl)-3,5-dimethyl-1H-pyrazole include exploring its potential in new therapeutic areas and advanced material applications. The compound's versatility continues to attract attention, as seen in growing searches for "new applications of fluorinated pyrazoles" and "emerging heterocyclic compounds in medicine". Its unique combination of substituents offers numerous possibilities for creating novel molecular architectures with tailored properties.
In conclusion, 4-bromo-1-(difluoromethyl)-3,5-dimethyl-1H-pyrazole (CAS No. 882230-06-0) represents a valuable building block in modern chemical research and development. Its structural features address multiple current challenges in pharmaceutical and agrochemical design, while its potential in material science continues to be explored. As research into fluorinated heterocycles advances, this compound is likely to maintain its importance as a versatile intermediate for creating innovative solutions across various scientific disciplines.
882230-06-0 (4-bromo-1-(difluoromethyl)-3,5-dimethyl-1H-pyrazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)